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Compound of Interest

Compound Name: 3-(Benzyloxy)-2-methoxypyridine

CAS No.: 1443980-42-4

Cat. No.: B1376157

Get Quote

Executive Summary
3-(Benzyloxy)-2-methoxypyridine is a specialized heterocyclic building block used primarily

in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and

neurological targets.[1][2] Its structural core features a pyridine ring substituted with a methoxy

group at the C2 position and a benzyloxy ether at the C3 position.

While chemically robust under neutral conditions, this compound exhibits specific sensitivities—

primarily to acid-catalyzed hydrolysis (converting the 2-methoxy group to a 2-pyridone) and

oxidative degradation at the benzylic position.[1][2] This guide outlines the precise protocols for

storage, solubilization, and handling to maintain >98% purity over extended periods.

Physicochemical Profile & Safety
The following data consolidates observed properties and Structure-Activity Relationship (SAR)

derived characteristics for this specific pyridine derivative.
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Property Specification / Characteristic

Physical State
Typically a white to off-white solid or viscous oil

(dependent on purity/polymorph).[1][2]

Solubility

Soluble: DMSO, Methanol, Ethanol,

Dichloromethane (DCM), Ethyl

Acetate.Insoluble: Water, aqueous buffers

(neutral pH).

pKa (Calculated)
Pyridine N: ~3.5–4.5 (Reduced basicity due to

C2-OMe substitution).

Hygroscopicity Low to Moderate.[2]

Safety Classification

Irritant. Treat as H315 (Skin Irrit.), H319 (Eye

Irrit.), H335 (Resp.[3] Irrit.).Note: No specific

acute toxicity data available; handle as

potentially toxic.[2]

Stability & Degradation Mechanisms
Understanding why this compound degrades is critical for effective storage.[2]

Acid-Catalyzed Hydrolysis (The Primary Risk)
The 2-methoxypyridine moiety functions chemically as a cyclic imidate ether.[2] Under acidic

conditions (pH < 4) or in the presence of Lewis acids, the methoxy group is susceptible to

hydrolysis, yielding 3-(benzyloxy)pyridin-2(1H)-one (the tautomeric 2-pyridone form) and

methanol. This reaction is irreversible and significantly alters biological activity.[2]

Benzylic Oxidation
The methylene group (-CH₂-) of the benzyl ether is prone to radical-initiated oxidation,

particularly upon exposure to light and atmospheric oxygen over time.[1][2] This leads to the

formation of benzaldehyde and the corresponding 3-hydroxypyridine derivative.[1][2]
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Incompatible: Strong acids (HCl, TFA), strong Lewis acids (BBr₃ - cleaves benzyl ether),

Hydrogenation catalysts (Pd/C + H₂ - cleaves benzyl ether).

Compatible: Weak bases, oxidizing agents (mild), standard alkylating agents.

Diagram 1: Degradation Pathways
Visualizing the chemical risks to inform storage decisions.
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Caption: Primary degradation routes. Avoidance of acidic moisture and light is paramount.

Storage Protocols
Long-Term Storage (>1 Month)
For preserving stock powder or neat oil:

Temperature: Store at -20°C. Lower temperatures reduce the kinetic rate of auto-oxidation.

[1][2]

Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Argon is preferred due to

its higher density, providing a better blanket over the solid.

Container: Amber glass vials with Teflon-lined screw caps. Avoid plastic containers for long-

term storage to prevent leaching or gas permeability.[1][2]

Desiccation: Store the vial inside a secondary container (desiccator or sealed bag) with

active desiccant (e.g., silica gel or Drierite).
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Short-Term / Working Solutions
Solvent Choice: Anhydrous DMSO or Ethanol are preferred stock solvents.[2]

Stability:

DMSO Stock (10 mM): Stable for 3 months at -20°C. Avoid freeze-thaw cycles (aliquot

recommended).

Aqueous Dilutions: Prepare fresh. Do not store in acidic buffers (e.g., acetate buffer pH

4.0) for >4 hours.

Handling: Allow the refrigerated vial to equilibrate to room temperature before opening to

prevent water condensation on the cold compound (which drives hydrolysis).

Handling & Experimental Workflows
Solubilization Protocol (for Bioassays)
Objective: Create a 10 mM Stock Solution (1 mL).

Weighing: Weigh 2.15 mg of 3-(Benzyloxy)-2-methoxypyridine into a microcentrifuge tube.

Note: If the compound is an oil, weigh by difference using a glass capillary or positive

displacement pipette.

Solvent Addition: Add 1.0 mL of anhydrous DMSO.

Mixing: Vortex for 30 seconds. If solid persists, sonicate in a water bath at 35°C for 2

minutes.

QC: Visually inspect for clarity. The solution should be colorless to pale yellow.[2]

Aliquoting: Dispense into 50 µL aliquots in amber PCR tubes. Flash freeze in liquid nitrogen

and store at -80°C.

Synthesis Handling (Reaction Setup)
When using this compound as an intermediate:
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Reagent Addition: Always add this compound after any strong Lewis acids have been

neutralized or buffered if possible.

Monitoring: Use TLC (Silica gel; Hexane:EtOAc 3:1). The 2-methoxypyridine is less polar

than the 2-pyridone degradant.[2]

Rf (Compound): ~0.6[2][4][5]

Rf (Pyridone degradant): ~0.2 (streaks)[4]

Diagram 2: Handling Workflow
Standardized process from receipt to experiment.
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Caption: Workflow ensures moisture exclusion before opening and appropriate solvent

selection.

Emergency Procedures
Incident Protocol

Skin Contact

Wash immediately with soap and water for 15

minutes.[1][2] The compound is lipophilic; use

soap to emulsify.[2]

Eye Contact

Rinse cautiously with water for 15 minutes.[2][6]

Remove contact lenses.[2][3][6] Seek medical

attention if irritation persists.

Spill (Solid)

Dampen a paper towel with ethanol (to prevent

dust) and wipe up. Dispose of as hazardous

chemical waste.[2]

Spill (Solution)
Absorb with vermiculite or sand. Do not use

sawdust (fire hazard with some organics).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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